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Compound of Interest

Compound Name: Cholestyramine

Cat. No.: B15607226 Get Quote

Providing essential safety and logistical information for researchers, scientists, and drug

development professionals, this document outlines the proper procedures for the disposal of

cholestyramine, ensuring compliance with regulations and minimizing environmental impact.

Cholestyramine, a bile acid sequestrant, is not classified as a hazardous waste under the

Resource Conservation and Recovery Act (RCRA). Safety Data Sheets (SDS) for

cholestyramine consistently indicate that it is not a hazardous substance according to the

Occupational Safety and Health Administration (OSHA) Hazard Communication Standard and

is not regulated as a dangerous good for transportation. Furthermore, cholestyramine is not

found on the EPA's P-list or U-list of acute hazardous wastes. However, proper disposal is still

crucial to prevent environmental contamination.

Step-by-Step Disposal Protocol for Bulk
Cholestyramine Powder in a Laboratory Setting
Researchers and laboratory personnel should adhere to the following procedures for the

disposal of unused or expired bulk cholestyramine powder:

Waste Identification and Segregation:

Clearly label a dedicated waste container for "Non-Hazardous Pharmaceutical Waste:

Cholestyramine."

Do not mix cholestyramine waste with any other chemical or laboratory waste.
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Containerization:

Use a securely sealed, leak-proof container for the collection of cholestyramine powder.

The container should be made of a material compatible with the chemical.

Disposal as Non-Hazardous Waste:

Arrange for disposal through your institution's environmental health and safety (EHS)

office or a licensed waste management contractor that handles non-hazardous

pharmaceutical waste.

Follow all institutional and local regulations for the disposal of non-hazardous solid waste.

Spill Cleanup:

In the event of a spill, avoid generating dust.

Carefully sweep up the dry powder using a dustpan and brush or a HEPA-filtered vacuum.

Place the collected material into the designated cholestyramine waste container.

Clean the spill area with soap and water.

Documentation:

Maintain a record of the amount of cholestyramine disposed of and the date of disposal,

in accordance with your laboratory's standard operating procedures and any institutional

requirements.

Important Considerations:

Do Not Dispose Down the Drain: Cholestyramine is a resin that is insoluble in water and

can cause blockages in plumbing. It is also not readily biodegradable and can persist in

aquatic environments.

Avoid Regular Trash Disposal: While not a RCRA hazardous waste, direct disposal in regular

trash is not recommended for bulk laboratory quantities, as this can lead to environmental
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release.

Environmental Considerations and Data
While not classified as hazardous, the introduction of cholestyramine into the environment is

undesirable. Its ability to bind to various organic molecules means it could potentially sequester

essential nutrients or other compounds in aquatic ecosystems, although specific ecotoxicity

data is limited.

Parameter Information Citation

RCRA Hazardous Waste

Classification

Not a P-listed or U-listed

hazardous waste. Not

considered a characteristic

hazardous waste (ignitable,

corrosive, reactive, or toxic).

Biodegradability Not readily biodegradable.

Environmental Fate

As an insoluble resin, it is

expected to persist in sediment

if released into aquatic

environments.

Aquatic Toxicity

Specific data on the toxicity of

cholestyramine to aquatic

organisms is not readily

available. However, its binding

properties suggest a potential

for indirect effects.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

cholestyramine in a laboratory setting.
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Caption: Decision workflow for cholestyramine disposal.

To cite this document: BenchChem. [Proper Disposal of Cholestyramine: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607226#cholestyramine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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